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Compound of Interest

Compound Name: Tfllrnpndk-NH2

Cat. No.: B12379800

This technical guide provides a comprehensive overview of the structure, synthesis, and
analysis of the novel peptide Tflirnpndk-NH2. The content is tailored for researchers,
scientists, and drug development professionals, offering detailed protocols and data
presentation to facilitate understanding and replication of key procedures.

Peptide Structure and Properties

The primary structure of the peptide is defined by the linear sequence of its amino acids: Thr-
Phe-Leu-Leu-Arg-Asn-Pro-Asn-Asp-Lys. The C-terminus is amidated, denoted by "-NH2".

The constituent amino acids of Tfllrnpndk-NH2 impart specific physicochemical properties to
the peptide, influencing its structure, solubility, and potential biological activity. A summary of
these properties is presented in Table 1.
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Molecular
Amino Acid 3-Letter Code 1-Letter Code Weight ( g/mol  Property
)
Threonine Thr T 119.12 Polar, uncharged
. Nonpolar,
Phenylalanine Phe F 165.19 )
aromatic
] Nonpolar,
Leucine Leu L 131.17 ) )
aliphatic
] Nonpolar,
Leucine Leu L 131.17 ] )
aliphatic
- Basic, positively
Arginine Arg R 174.20
charged
Asparagine Asn N 132.12 Polar, uncharged
. Nonpolar,
Proline Pro P 115.13 ) )
aliphatic
Asparagine Asn N 132.12 Polar, uncharged
) ) Acidic, negatively
Aspartic Acid Asp D 133.10
charged
] Basic, positively
Lysine Lys K 146.19

charged

Based on its amino acid sequence, several properties of Tflirnpndk-NH2 can be predicted.
These are summarized in Table 2. The presence of both hydrophobic (Phe, Leu, Pro) and
charged (Arg, Asp, Lys) residues suggests that the peptide may exhibit amphipathic
characteristics.
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Property Predicted Value
Molecular Weight 1259.48 g/mol
Isoelectric Paoint (pl) 8.5 (estimated)
Net Charge at pH 7 +1 (estimated)

Peptide Synthesis

The synthesis of Tfllrnpndk-NH2 is most effectively achieved through Solid-Phase Peptide
Synthesis (SPPS).[1][2] This method involves the stepwise addition of amino acids to a growing
peptide chain that is covalently attached to an insoluble resin support.[1][3] The Fmoc/tBu
strategy is a widely used approach for SPPS.[1]

The general workflow for the synthesis of Tfllirnpndk-NH2 using Fmoc/tBu chemistry is
depicted in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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